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Compound of Interest

Compound Name: Sodium arsenite

Cat. No.: B147831

Sodium arsenite is a highly toxic inorganic arsenic compound recognized as a human
carcinogen.[1][2] Due to its acute and chronic health risks, including severe irritation, systemic
poisoning, and carcinogenicity, strict adherence to safety protocols is imperative to prevent
exposure.[1][3] This document provides essential procedural guidance for researchers,
scientists, and drug development professionals on the safe handling, storage, and disposal of
sodium arsenite, including comprehensive plans for personal protective equipment and
emergency response.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure through inhalation, ingestion,
and skin or eye contact.[1] A risk assessment should always be conducted to ensure the
highest level of protection. The following table summarizes the minimum required PPE for
handling sodium arsenite.
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BENGHE

Situation

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Handling Solids
(<5q) or Dilute
Solutions (<1%)

in a Fume Hood

Safety glasses
with side
shields[3][4]

Two pairs of

nitrile gloves[4]

Laboratory
coat[3], Closed-

toed shoes[1]

Not generally
required if work
is inside a

certified chemical

fume hood.
) ) A NIOSH-
Handling Solids Laboratory
approved
(>59) or ) coat[3], Tyvek )
Splash Two pairs of respirator may
Concentrated o sleeves[4], )
] goggles[4] nitrile gloves[4] be required
Solutions (>1%) Closed-toed )
) based on risk
in a Fume Hood shoes[1]
assessment.[5]
Chemical- NIOSH-approved

High-Risk

] ] resistant apron supplied-air
Operations (e.g.,  Face shield and ] ] )
] Two pairs of or suit, Tyvek respirator (where
potential for splash o
nitrile gloves[4] sleeves[4], exposure may
aerosol goggles|[6]
) Closed-toed exceed 0.002
generation)
shoes[1] mg/m3)[5][7]
Chemical- NIOSH-approved
Face shield and resistant gloves Full body self-contained
Spill Cleanup splash (consult protective breathing
goggles|[6] manufacturer's clothing]8] apparatus
data) (SCBA)[5][9]

Note: Gloves must be inspected for integrity before use and removed using the proper

technique to avoid skin contact.[6] Contaminated work clothes should never be taken home

and must be laundered by personnel trained on the hazards of sodium arsenite.[5]

Occupational Exposure Limits

All work with sodium arsenite must be conducted in a manner that keeps exposure below

established limits. There may be no safe level of exposure to a carcinogen, so all contact

should be minimized.[7]
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Organization Limit Value (as Arsenic) Notes
Permissible Exposure 8-hour time-weighted
OSHA o 0.01 mg/m3
Limit (PEL) average|[7]
Ceiling limit, not to be
Recommended
NIOSH o 0.002 mg/m3 exceeded at any
Exposure Limit (REL) )
time[7]
Threshold Limit Value 8-hour time-weighted
ACGIH 0.01 mg/m3
(TLV) average[4]
Immediately
NIOSH Dangerous to Life or 5 mg/m3 [5]

Health (IDLH)

Safe Handling and Operational Protocol

Adherence to a strict, step-by-step protocol is essential for minimizing risk.
3.1. Engineering and Administrative Controls

o Chemical Fume Hood: All manipulations of sodium arsenite, especially in solid form, that
could generate dust, vapors, or aerosols must be conducted within a certified chemical fume
hood.[1][3][4]

o Designated Area: Establish a regulated, clearly marked area specifically for working with
sodium arsenite.[3][5] This area should be labeled with appropriate hazard warnings (e.g.,
"Carcinogen in Use").[3]

o Restricted Access: Only trained and authorized personnel should be allowed in the
designated area.

e Minimization: Use the smallest quantity of sodium arsenite necessary for the experiment.[4]
3.2. Procedural Steps

o Preparation: Before beginning work, ensure the fume hood is functioning correctly and that
an eyewash station and safety shower are accessible.[3]
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» Donning PPE: Put on all required PPE as specified in the table above.

e Handling: Conduct all work within the designated fume hood. Handle the material carefully to
avoid creating dust.[6]

o Storage: Store sodium arsenite in a cool, dry, well-ventilated area in tightly sealed, clearly
labeled containers.[6] It should be stored in a dedicated cabinet for toxic materials and is
incompatible with strong acids and oxidizing agents.[4][5]

o Decontamination: All non-disposable equipment used in the designated area must be
decontaminated. The rinse water from decontamination must be collected as hazardous
waste.[3]

» Doffing PPE: Remove PPE carefully, avoiding contact with the contaminated outer surfaces.
Disposable items like gloves and sleeves must be discarded as hazardous waste.

o Hygiene: Wash hands, face, neck, and forearms thoroughly with soap and water immediately
after handling the material.[3] Do not eat, drink, or smoke in the laboratory.[3][5]

Waste Disposal Plan

Improper disposal of sodium arsenite can cause significant environmental harm.[1][6]

o Collection: All sodium arsenite waste, including contaminated disposable PPE, rinse water,
and residual material, must be collected in a compatible, sealable container.[3]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste: Sodium
Arsenite" and include other relevant hazard warnings.

¢ Prohibition: Drain disposal of any sodium arsenite-containing material is strictly forbidden.

[1]3]

o Disposal: Contact your institution's Environmental Health & Safety (EH&S) department or a
licensed hazardous waste disposal company for final disposal.[1][6]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.
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5.1. Personnel Exposure

« Skin Contact: Immediately remove all contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes.[9][10] Seek immediate medical
attention.[2]

o Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the
eyelids open.[9][10] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
[10] Seek immediate medical attention.

 Ingestion: DO NOT induce vomiting.[10] If the person is conscious, rinse their mouth with
water. Immediately call a poison control center or seek emergency medical attention.[2][6]

5.2. Spill Response
o Small Spill (e.g., <10g inside a chemical fume hood):

o Ensure appropriate PPE is worn, including double nitrile gloves, a lab coat, and splash
goggles.[4]

o Carefully sweep up the solid material, avoiding dust generation, and place it in a labeled
hazardous waste container.[1][4]

o Decontaminate the area with soap and water, collecting the cleaning materials as
hazardous waste.[4]

e Large Spill:

[¢]

Immediately evacuate the area and alert others.[1][5]

[e]

Isolate the spill area and prevent entry.[9][10]

(¢]

Stay upwind and out of low areas.[9][10]

[¢]

Contact your institution's emergency response team or EHS immediately.[1] Cleanup
should only be performed by trained personnel equipped with full protective clothing and a

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://cameochemicals.noaa.gov/report?key=CH5177
https://cameochemicals.noaa.gov/chemical/5177
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/SodiumArseniteCyanide.pdf
https://cameochemicals.noaa.gov/report?key=CH5177
https://cameochemicals.noaa.gov/chemical/5177
https://cameochemicals.noaa.gov/chemical/5177
https://cameochemicals.noaa.gov/chemical/5177
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/SodiumArseniteCyanide.pdf
https://www.cdhfinechemical.com/images/product/msds/101_212636902_SodiumArsenite-CASNO-7784-46-5-MSDS.pdf
https://kb.astate.edu/attachments/1044
https://in.nau.edu/wp-content/uploads/sites/226/2021/08/Sodium-Arsenite.doc
https://kb.astate.edu/attachments/1044
https://kb.astate.edu/attachments/1044
https://in.nau.edu/wp-content/uploads/sites/226/2021/08/Sodium-Arsenite.doc
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1683.pdf
https://cameochemicals.noaa.gov/report?key=CH5177
https://cameochemicals.noaa.gov/chemical/5177
https://cameochemicals.noaa.gov/report?key=CH5177
https://cameochemicals.noaa.gov/chemical/5177
https://in.nau.edu/wp-content/uploads/sites/226/2021/08/Sodium-Arsenite.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

self-contained breathing apparatus (SCBA).[9][10]

Visual Workflows

To further clarify procedures, the following diagrams illustrate the logical workflows for safe
handling and emergency response.
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Phase 1: Preparation

Review SOP & Verify Controls
(Fume Hood, Eyewash)

'

Don Appropriate PPE
(Gloves, Goggles, Coat)

Phase 2: Execution

Chemical Handling in Designated Area
(Inside Fume Hood)

'

Decontaminate Equipment
(Collect Rinse Water)

Phase 3: Post-Procedure

Segregate & Label Hazardous Waste

'

Doff & Dispose of PPE Correctly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of sodium arsenite.
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EMERGENCY
(Spill or Exposure)

Spill Occurs Personnel Exposure

Spill Size

Identify Exposure Route

Small

Large Spill 3
- EVACUATE AREA Slani=ye Cariz Inhalation Ingestion

- Remove clothing . : "
- Alert others - EE i e 5 G - Move to fresh air - DO NOT induce vomiting
- Call Emergency Response/EHS

Small Spill (<10g in hood)

- Trained user cleans with full PPE
- Decontaminate area

i
If personnel are contaminalied
1

Seek IMMEDIATE Medical Attention
- Bring SDS

- Report Incident

Click to download full resolution via product page
Caption: Emergency response plan for sodium arsenite incidents.

By rigorously following these safety protocols, laboratory professionals can significantly
mitigate the risks associated with handling sodium arsenite, ensuring a safer research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safe Handling of Sodium Arsenite: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b147831#personal-protective-equipment-for-handling-
sodium-arsenite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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